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Compound of Interest

Compound Name: 2-Hydroxyphenylthiourea

Cat. No.: B072812 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxyphenylthiourea
This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 2-Hydroxyphenylthiourea, tailored for laboratory and drug development

professionals. Following these procedures is critical for ensuring personnel safety and

regulatory compliance.

Hazard Identification and Safety Data
2-Hydroxyphenylthiourea is classified as hazardous.[1] The primary route of acute toxicity is

ingestion. Below is a summary of key safety information.
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Hazard
Classification

GHS Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed.[1]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation.

Serious Eye

Damage/Irritation
Category 2A Warning

H319: Causes serious

eye irritation.

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning
H335: May cause

respiratory irritation.

Quantitative Data:

Parameter Value Source / Remarks

Occupational Exposure Limits

(OEL)
Not Established

No specific OELs have been

established for 2-

Hydroxyphenylthiourea or the

parent compound, Thiourea.[2]

[3] In the absence of specific

limits, it is prudent to handle it

as a hazardous compound and

minimize exposure.

LD50 (Oral) Data not available

Classified as Category 4,

indicating it is harmful if

swallowed.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. All personnel handling 2-
Hydroxyphenylthiourea must use the following:
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Eye and Face Protection: Wear chemical safety goggles or glasses that conform to OSHA's

29 CFR 1910.133 or European Standard EN166.[1]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent

skin contact.

Body Protection: A lab coat or long-sleeved clothing is required to protect the skin.[4]

Respiratory Protection: If dust formation is likely or ventilation is inadequate, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of 2-Hydroxyphenylthiourea from receipt to disposal.

3.1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area, away from heat and sources of

ignition.[2]

Keep the container tightly closed when not in use.[2]

Ensure storage is separate from incompatible materials such as strong oxidizing agents.

3.2. Handling and Use:

Preparation: Before handling, ensure a safety shower and eyewash station are accessible.

Conduct all work within a certified chemical fume hood to ensure adequate ventilation.[1]

Weighing and Transfer: Handle as a solid to avoid creating dust. If dust formation is

unavoidable, use appropriate respiratory protection.

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands, face,

and any exposed skin thoroughly after handling the substance.[1]
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Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and

prevent inhalation or ingestion.[1]

3.3. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.[1][2]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, consult a physician.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.

Get medical attention if symptoms occur.[2]

Ingestion: If swallowed, rinse the mouth with water. Call a poison control center or doctor

immediately if you feel unwell.[1][2]

Disposal Plan
All waste containing 2-Hydroxyphenylthiourea must be treated as hazardous waste.

Waste Collection: Collect all waste material (including contaminated PPE) in a designated,

properly labeled, and sealed hazardous waste container. Do not mix with other waste

streams unless compatibility is confirmed.

Container Labeling: Clearly label the waste container with "Hazardous Waste" and the

chemical name "2-Hydroxyphenylthiourea."

Storage of Waste: Store the sealed waste container in a designated and secure hazardous

waste accumulation area.

Final Disposal: Dispose of the contents and the container in accordance with all local, state,

and federal regulations. This must be done through an approved and licensed waste

disposal company.[1][2]

Workflow for Safe Handling and Disposal
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The following diagram illustrates the lifecycle for the safe management of 2-
Hydroxyphenylthiourea in a laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for 2-Hydroxyphenylthiourea Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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